![molecular formula C20H27N3O B5577256 (3S)-N,N-dimethyl-1-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]azepan-3-amine](/img/structure/B5577256.png)
(3S)-N,N-dimethyl-1-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]azepan-3-amine
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Overview
Description
(3S)-N,N-dimethyl-1-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]azepan-3-amine, also known as DMPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Stereochemistry
Research has explored the synthesis and stereochemistry of compounds with structural similarities, highlighting the importance of these processes in creating compounds with specific properties. For instance, studies on the synthesis of tetrahydrobenz-2-azepines and their stereochemical analysis demonstrate the intricate methods required to create and isolate specific isomers of cyclic compounds, which are crucial for their potential applications in various fields, including medicinal chemistry and material science (Kouznetsov, Palma, & Aliev, 1998).
Hydrogen-Bonding Patterns in Enaminones
The study of hydrogen-bonding patterns in compounds like enaminones, which are structurally related to azepan-2-ylidene analogs, provides insight into how these interactions can influence the stability and reactivity of such molecules. Understanding these patterns is essential for designing compounds with desirable physical and chemical properties for use in chemical synthesis and potentially in pharmaceuticals (Balderson, Fernandes, Michael, & Perry, 2007).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
[(3S)-3-(dimethylamino)azepan-1-yl]-(1-methyl-5-phenylpyrrol-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O/c1-21(2)17-11-7-8-14-23(15-17)20(24)19-13-12-18(22(19)3)16-9-5-4-6-10-16/h4-6,9-10,12-13,17H,7-8,11,14-15H2,1-3H3/t17-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPTRNSOZIQZRHT-KRWDZBQOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1C(=O)N2CCCCC(C2)N(C)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC=C1C(=O)N2CCCC[C@@H](C2)N(C)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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